Cas no 23725-22-6 (2-(Tetracosane-1-yl)-3-hydroxy-20,21-methylene-39-methoxy-22,40-dimethyloctapentacontanoic acid)
23725-22-6 structure
Product Name:2-(Tetracosane-1-yl)-3-hydroxy-20,21-methylene-39-methoxy-22,40-dimethyloctapentacontanoic acid
CAS No:23725-22-6
MF:C86H170O4
MW:1268.26762914658
CID:283021
Update Time:2023-11-19
2-(Tetracosane-1-yl)-3-hydroxy-20,21-methylene-39-methoxy-22,40-dimethyloctapentacontanoic acid Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanenonadecanoicacid, b-hydroxy-2-(18-methoxy-1,19-dimethylheptatriacontyl)-a-tetracosyl- (9CI)
- Hexacosanoicacid, 2-[1-hydroxy-17-[2-(18-methoxy-1,19-dimethylheptatriacontyl)cyclopropyl]heptadecyl]-,trans- (8CI)
- Mycolic acid IIb
- CID 101826990
- 2-(Tetracosane-1-yl)-3-hydroxy-20,21-methylene-39-methoxy-22,40-dimethyloctapentacontanoic acid
- β-Hydroxy-2-(18-methoxy-1,19-dimethylheptatriacontyl)-α-tetracosylcyclopropanenonadecanoic acid
- Cyclopropanenonadecanoic acid, β-hydroxy-2-(18-methoxy-1,19-dimethylheptatriacontyl)-α-tetracosyl- (9CI)
-
- Inchi: 1S/C86H170O4/c1-6-8-10-12-14-16-18-20-22-24-25-26-27-28-29-31-39-45-51-57-63-69-75-82(86(88)89)84(87)76-70-64-58-52-46-40-34-33-38-44-50-56-62-68-74-81-78-83(81)79(3)72-66-60-54-48-42-36-32-35-41-47-53-59-65-71-77-85(90-5)80(4)73-67-61-55-49-43-37-30-23-21-19-17-15-13-11-9-7-2/h79-85,87H,6-78H2,1-5H3,(H,88,89)
- InChI Key: VHXSRSCYFOARTK-UHFFFAOYSA-N
- SMILES: OC(C(C(=O)O)CCCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCC1CC1C(C)CCCCCCCCCCCCCCCCC(C(C)CCCCCCCCCCCCCCCCCC)OC
Computed Properties
- Exact Mass: 1267.31
- Monoisotopic Mass: 1267.31
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 90
- Rotatable Bond Count: 79
- Complexity: 1360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8
2-(Tetracosane-1-yl)-3-hydroxy-20,21-methylene-39-methoxy-22,40-dimethyloctapentacontanoic acid Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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